Cas no 1060805-52-8 (N-methyl-1-[4-(trifluoromethyl)pyridin-2-yl]methanamine)

N-methyl-1-[4-(trifluoromethyl)pyridin-2-yl]methanamine structure
1060805-52-8 structure
Product Name:N-methyl-1-[4-(trifluoromethyl)pyridin-2-yl]methanamine
CAS No:1060805-52-8
MF:C8H9F3N2
MW:190.165672063828
CID:1179342
PubChem ID:72212201
Update Time:2025-04-20

N-methyl-1-[4-(trifluoromethyl)pyridin-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

    • N-methyl-1-[4-(trifluoromethyl)pyridin-2-yl]methanamine
    • SCHEMBL13185361
    • 1060805-52-8
    • METHYL-(4-TRIFLUOROMETHYL-PYRIDIN-2-YLMETHYL)-AMINE
    • N-METHYL-1-(4-(TRIFLUOROMETHYL)PYRIDIN-2-YL)METHANAMINE
    • AB67933
    • OXXFQQCEJIPIQX-UHFFFAOYSA-N
    • Inchi: 1S/C8H9F3N2/c1-12-5-7-4-6(2-3-13-7)8(9,10)11/h2-4,12H,5H2,1H3
    • InChI Key: OXXFQQCEJIPIQX-UHFFFAOYSA-N
    • SMILES: FC(C1C=CN=C(C=1)CNC)(F)F

Computed Properties

  • Exact Mass: 190.07178278g/mol
  • Monoisotopic Mass: 190.07178278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 24.9Ų
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